Cas no 435345-32-7 (6-(4,6-DIOXO-1,4,5,6-TETRAHYDRO-PYRIMIDIN-2-YLAMINO)-HEXANOIC ACID)

• Product Name: 6-(4,6-DIOXO-1,4,5,6-TETRAHYDRO-PYRIMIDIN-2-YLAMINO)-HEXANOIC ACID
• CAS No: 435345-32-7
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• MDL: MFCD09997537
• CID: 333968
• PubChem ID: 135442976
• Update Time: 2025-05-19

6-(4,6-DIOXO-1,4,5,6-TETRAHYDRO-PYRIMIDIN-2-YLAMINO)-HEXANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-(4,6-DIOXO-1,4,5,6-TETRAHYDRO-PYRIMIDIN-2-YLAMINO)-HEXANOIC ACID
• 6-[(4,6-dioxo-1H-pyrimidin-2-yl)amino]hexanoic acid
• AC1MJAXB
• AG-F-53912
• CTK1D8609
• MolPort-000-163-149
• 6-((4,6-Dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)amino)hexanoic acid
• BAS 00005176
• 435345-32-7
• AKOS000301542
• 6-[(4,6-dioxo-1,3-diazinan-2-ylidene)amino]hexanoic acid
• 6-(4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-ylamino)hexanoic acid
• DTXSID80389007
• 6-(4,6-dioxo-1,4,5,6-tetrahydro-pyrimidin-2-ylamino)-hexanoic acid, AldrichCPR
• SB58429

• MDL： MFCD09997537
• Inchi： 1S/C10H15N3O4/c14-7-6-8(15)13-10(12-7)11-5-3-1-2-4-9(16)17/h1-6H2,(H,16,17)(H2,11,12,13,14,15)
• InChI Key： ZAWXEWBTOSOFEQ-UHFFFAOYSA-N
• SMILES： OC(CCCCC/N=C1\NC(CC(N\1)=O)=O)=O

Computed Properties

• Exact Mass: 241.10600
• Monoisotopic Mass: 241.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 107.86000
• LogP: -0.22120

Additional information on 6-(4,6-DIOXO-1,4,5,6-TETRAHYDRO-PYRIMIDIN-2-YLAMINO)-HEXANOIC ACID

Recent Advances in the Study of 6-(4,6-DIOXO-1,4,5,6-TETRAHYDRO-PYRIMIDIN-2-YLAMINO)-HEXANOIC ACID (CAS: 435345-32-7)

The compound 6-(4,6-Dioxo-1,4,5,6-tetrahydropyrimidin-2-ylamino)-hexanoic acid (CAS: 435345-32-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrimidine-based structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

Recent studies have highlighted the role of 6-(4,6-Dioxo-1,4,5,6-tetrahydropyrimidin-2-ylamino)-hexanoic acid as a versatile scaffold for drug development. Its structure, featuring a hexanoic acid linker and a pyrimidine dione core, allows for interactions with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has been investigated in the context of cancer therapy.

One of the most notable advancements in the study of this compound is its synthesis and optimization. A recent publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing production costs. The study also reported on the compound's stability under physiological conditions, which is a critical factor for its development as a therapeutic agent. Furthermore, computational modeling has been employed to predict its binding affinity to target proteins, providing valuable insights for structure-activity relationship (SAR) studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, research conducted at a leading pharmaceutical institute revealed that 6-(4,6-Dioxo-1,4,5,6-tetrahydropyrimidin-2-ylamino)-hexanoic acid exhibits potent anti-inflammatory effects by inhibiting the NF-κB pathway. This finding suggests its potential utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Moreover, preliminary data from animal models indicate a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability and metabolic stability need to be addressed to advance it to clinical trials. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its pharmacokinetic properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, 6-(4,6-Dioxo-1,4,5,6-tetrahydropyrimidin-2-ylamino)-hexanoic acid (CAS: 435345-32-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities position it as a promising candidate for further development. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be essential to unlock its full therapeutic potential.